Cas no 2228854-27-9 (4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine
• CAS No: 2228854-27-9
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6441036
• PubChem ID: 165703365
• Update Time: 2025-10-28

4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine
• EN300-1935165
• 2228854-27-9

• Inchi： 1S/C10H12BrNO2/c1-7(5-11)8-4-10(14-3)12-6-9(8)13-2/h4,6H,1,5H2,2-3H3
• InChI Key： PCOPKNFPHGJYEF-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC(=NC=C1OC)OC

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine

Introduction to 4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine (CAS No. 2228854-27-9)

4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine, identified by the CAS number 2228854-27-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aromatic molecule features a pyridine core substituted with two methoxy groups at the 2 and 5 positions, and an allyl bromide moiety at the 4-position. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically relevant compounds. The methoxy groups introduce electron-donating effects, which can modulate the electronic properties of the ring, influencing reactivity and binding interactions with biological targets. Additionally, the presence of the allyl bromide substituent provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the potential of 4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine in the context of developing small-molecule inhibitors for various diseases. One particularly promising area is its application in oncology research. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory activity against specific kinases implicated in cancer progression. The ability to fine-tune the structure through strategic modifications offers a pathway to enhance potency and selectivity against these targets.

The dimethoxy substitution pattern on the pyridine ring not only influences electronic properties but also impacts solubility and metabolic stability, critical factors for drug-like properties. Computational modeling studies have been instrumental in understanding how these methoxy groups interact with biological macromolecules, providing insights into optimal positioning for maximal binding affinity. Such computational approaches are increasingly integral to modern drug design pipelines, complementing experimental methodologies.

Another notable application of 4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine lies in its role as a precursor for synthesizing complex scaffolds found in natural products and drug candidates. For instance, researchers have leveraged this compound to construct analogs of known bioactive molecules with improved pharmacokinetic profiles. The allyl bromide functionality serves as a critical juncture for introducing diverse side chains or heterocyclic moieties, thereby expanding the chemical space accessible for drug discovery.

The synthesis of 4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine itself presents an interesting challenge due to the need to maintain regioselectivity during functionalization. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, often involving palladium-catalyzed reactions or directed ortho-metalation strategies. These improvements have not only streamlined production but also opened doors for large-scale applications in industrial settings.

Recent advancements in biocatalysis have also highlighted the utility of 4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine as a substrate for enzyme-mediated transformations. By harnessing enzymatic power, researchers can achieve selective modifications under mild conditions, reducing unwanted byproducts and improving overall yields. This approach aligns with the growing trend toward green chemistry principles, emphasizing sustainability in synthetic processes.

The pharmaceutical industry continues to explore novel applications for this compound, driven by its structural versatility and functional flexibility. Collaborative efforts between academia and industry are yielding innovative derivatives with potential therapeutic benefits across multiple disease areas. As our understanding of biological pathways evolves, so too does the demand for sophisticated molecular tools like 4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine.

Looking ahead, future research may focus on exploring alternative synthetic routes that enhance scalability and cost-efficiency while maintaining high purity standards. Additionally, investigating new applications in areas such as agrochemicals or material science could further expand the utility of this versatile intermediate. The continued study of 4-(3-bromoprop-1-en-2-yl)-2,5-dimethoxypyridine underscores its importance as a building block in modern chemical synthesis and drug development.